Cas no 2248322-43-0 (Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate)

• Product Name: Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate
• CAS No: 2248322-43-0
• MF: C₉H₉NO₂S₂
• MW: 227.30325961113
• CID: 6055228
• PubChem ID: 137928115
• Update Time: 2025-10-30

Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248322-43-0
• methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate
• EN300-6493987
• Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate

• Inchi： 1S/C9H9NO2S2/c1-12-9(11)8-3-7-6(14-8)2-5(4-10)13-7/h2-3H,4,10H2,1H3
• InChI Key： COQGKZIMFNRLMC-UHFFFAOYSA-N
• SMILES： S1C(CN)=CC2=C1C=C(C(=O)OC)S2

Computed Properties

• Exact Mass: 227.00747088g/mol
• Monoisotopic Mass: 227.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų

Additional information on Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate

Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate (CAS No. 2248322-43-0): An Overview

Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate (CAS No. 2248322-43-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of thieno[3,2-b]thiophenes, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate make it a promising candidate for various research and development initiatives.

The chemical structure of Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate consists of a thieno[3,2-b]thiophene core with a methyl ester group and an aminomethyl substituent. The presence of these functional groups imparts specific chemical properties that can be exploited for various purposes, including the design of new drugs and the study of biological mechanisms.

Recent studies have highlighted the potential of Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate in several areas. One notable application is its use as a lead compound in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate a valuable tool in the search for more effective anticancer agents.

In addition to its potential as an enzyme inhibitor, Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can effectively reduce inflammation by targeting specific signaling pathways involved in the inflammatory response. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacological profile of Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate has been further explored through preclinical studies. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound has shown favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life, which are essential for its potential use as an oral medication.

Toxicity studies have also been conducted to assess the safety profile of Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. This is an important consideration for its further development as a therapeutic agent.

The synthesis of Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate has been optimized to improve yield and purity. Various synthetic routes have been explored, with some methods yielding higher efficiencies than others. The choice of synthetic pathway depends on factors such as cost-effectiveness and scalability, which are crucial for large-scale production.

In conclusion, Methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate (CAS No. 2248322-43-0) is a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic potentials and optimize its use in clinical settings.